1-Naphthyl cyclopentanecarboxylate

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: naphthalen-1-yl cyclopentanecarboxylate
• InChI: InChI=1S/C16H16O2/c17-16(13-7-1-2-8-13)18-15-11-5-9-12-6-3-4-10-14(12)15/h3-6,9-11,13H,1-2,7-8H2
• InChI Key: BWVWTESYBIUOKS-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(=O)OC2=CC=CC3=CC=CC=C32

Description

1-Naphthyl cyclopentanecarboxylate is an ester derivative of cyclopentanecarboxylic acid, where the ester group is substituted with a 1-naphthyl moiety. The naphthalene ring system imparts distinct physicochemical properties, such as increased aromaticity and lipophilicity, compared to simpler aryl or alkyl substituents.

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences and similarities among cyclopentanecarboxylate derivatives:

Compound Name	Substituent (R Group)	Molecular Formula	Molecular Weight	Key Functional Groups	Source
1-Naphthyl cyclopentanecarboxylate	1-Naphthyl	C₁₆H₁₆O₂	~240.30 (calc.)	Ester, Aromatic ring	N/A
Methyl 1-(4-chlorophenyl)cyclopentanecarboxylate	4-Chlorophenyl, Methyl ester	C₁₃H₁₅ClO₂	238.71	Ester, Chloroaromatic
n-Octyl cyclopentanecarboxylate	n-Octyl	C₁₄H₂₆O₂	226.35	Ester, Long alkyl chain
1-Phenyl-1-cyclopentanecarboxylic acid	Phenyl, Carboxylic acid	C₁₂H₁₄O₂	190.24	Carboxylic acid, Aromatic
Cyclopentyl fentanyl hydrochloride	Piperidinyl, Phenylamide	C₂₅H₃₂N₂O·HCl	413.0	Amide, Piperidine

Key Observations :

• Aromatic vs.
• Functional Group Impact : Esters (e.g., methyl or octyl) are typically more volatile or liquid at room temperature, whereas carboxylic acids (e.g., 1-phenyl-1-cyclopentanecarboxylic acid) exhibit higher polarity and acidity .
• Biological Activity : The amide group in cyclopentyl fentanyl confers opioid receptor affinity, contrasting with the ester-based analogs, which are more likely used as intermediates or solvents .

Physicochemical Properties

• Lipophilicity: The 1-naphthyl group likely increases logP (octanol-water partition coefficient) compared to phenyl or alkyl substituents, enhancing membrane permeability in biological systems.
• Melting/Boiling Points : n-Octyl cyclopentanecarboxylate is a colorless liquid , while methyl esters (e.g., Methyl 1-(4-chlorophenyl)cyclopentanecarboxylate) may exist as solids due to aromatic stacking . 1-Naphthyl cyclopentanecarboxylate is expected to be a solid with a higher melting point due to its planar aromatic system.